N-(3,4-dimethylphenyl)-4-methyl-1-piperazinecarboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-4-methylpiperazine-1-carboxamide
• InChI: InChI=1S/C14H21N3O/c1-11-4-5-13(10-12(11)2)15-14(18)17-8-6-16(3)7-9-17/h4-5,10H,6-9H2,1-3H3,(H,15,18)
• InChI Key: VTFMCTHZKGUZFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCN(CC2)C)C
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol

Description

N-(3,4-dimethylphenyl)-4-methyl-1-piperazinecarboxamide is a chemical compound commonly known as DMPP. It is a piperazine derivative that has been widely used in scientific research due to its unique properties. DMPP has been shown to have a significant impact on the central nervous system, making it a valuable tool for studying neurobiology and pharmacology.

Mechanism of Action

DMPP acts as an agonist at certain types of receptors in the brain, including the nicotinic acetylcholine receptor and the N-methyl-D-aspartate (NMDA) receptor. By binding to these receptors, DMPP can modulate the activity of neurotransmitters such as acetylcholine and glutamate.
Biochemical and Physiological Effects:
DMPP has been shown to have a number of biochemical and physiological effects. It can increase the release of certain neurotransmitters, such as dopamine and acetylcholine, and can also modulate the activity of ion channels in the brain. Additionally, DMPP has been shown to have anxiolytic and antipsychotic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMPP is its ability to modulate the activity of specific receptors in the brain. This makes it a valuable tool for studying the mechanisms of neurotransmission and for developing new drugs that target these receptors. However, DMPP also has some limitations. It can be difficult to work with due to its low solubility in water, and it can also be toxic at high doses.

Future Directions

There are a number of potential future directions for research involving DMPP. One area of interest is the development of new drugs that target the nicotinic acetylcholine receptor, which has been implicated in a number of neurological disorders. Additionally, DMPP could be used to study the mechanisms of addiction and withdrawal, as well as to develop new treatments for these conditions. Finally, DMPP could be used to study the effects of chronic stress on the brain, which could have important implications for the treatment of anxiety and depression.

Scientific Research Applications

DMPP has been used in a wide range of scientific research applications. One of the most common uses of DMPP is in the study of the central nervous system. DMPP has been shown to act as an agonist at certain types of receptors in the brain, making it a valuable tool for studying the mechanisms of neurotransmission.